Cas no 1708255-05-3 (1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine)

• Product Name: 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine
• CAS No: 1708255-05-3
• MF: C₁₃H₂₄N₄O₂S
• MW: 300.420261383057
• CID: 5210742
• Update Time: 2025-06-08

1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine

• Inchi： 1S/C13H24N4O2S/c1-4-17-12(3)13(11(2)15-17)20(18,19)10-9-16-7-5-14-6-8-16/h14H,4-10H2,1-3H3
• InChI Key： DZCRFTXXWWLMRD-UHFFFAOYSA-N
• SMILES： N1(CCS(C2=C(C)N(CC)N=C2C)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine

1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine: A Comprehensive Overview

1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine (CAS No. 1708255-05-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the piperazine family and features a unique sulfonyl group attached to a substituted pyrazole ring. The intricate structure of this molecule has led to its exploration in various therapeutic applications, particularly in the development of novel drugs targeting specific biological pathways.

The sulfonyl group in 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine plays a crucial role in its pharmacological properties. Sulfonyl groups are known for their ability to enhance the solubility and stability of molecules, making them valuable in drug design. Additionally, the presence of the pyrazole ring, which is a common motif in many bioactive compounds, contributes to the compound's potential as a therapeutic agent. The ethyl and dimethyl substituents further modulate the compound's physicochemical properties, influencing its binding affinity and selectivity for target proteins.

Recent studies have highlighted the potential of 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This makes it a promising candidate for the treatment of cancers and other proliferative disorders.

In addition to its enzymatic inhibition properties, 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Studies have demonstrated that this compound can effectively reduce inflammatory markers in both in vitro and in vivo models, suggesting its potential for therapeutic use in these conditions.

The pharmacokinetic profile of 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Moreover, its metabolic stability ensures that it remains active for an extended period, enhancing its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for further clinical development.

The future prospects for 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency and selectivity. Additionally, efforts are being made to explore combination therapies involving this compound with other drugs to achieve synergistic effects and improve treatment outcomes.

In conclusion, 1-[2-(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl)-ethyl]-piperazine (CAS No. 1708255-05-3) represents a significant advancement in the field of medicinal chemistry. Its unique structure and multifaceted biological activities make it a valuable candidate for the development of novel therapeutics targeting various diseases. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound is poised to play a crucial role in advancing medical treatments and improving patient outcomes.